Cas no 66056-23-3 (Benzoyl-gomisin-H)

• Product Name: Benzoyl-gomisin-H
• CAS No: 66056-23-3
• MF: C₃₀H₃₄O₈
• MW: 522.586169719696
• CID: 2048299
• PubChem ID: 14992069
• Update Time: 2025-04-21

Benzoyl-gomisin-H Chemical and Physical Properties

Names and Identifiers

• Benzoyl-gomisin-H
• Benzoylgamisin H
• benzoylgomisin H
• Q27282959
• Dibenzo(a,C)cyclooctene-1,7-diol, 5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, 1-benzoate, (6S,7S,12aR)-
• LFV2GVE8UO
• 66056-23-3
• UNII-LFV2GVE8UO
• [(9S,10S)-10-hydroxy-4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] benzoate
• SCHEMBL14625390
• CHEMBL519932
• DTXSID401316581
• AKOS040761406
• CS-0113237

• Inchi： 1S/C30H34O8/c1-17-13-19-14-21(33-3)26(36-6)28(38-29(31)18-11-9-8-10-12-18)23(19)24-20(16-30(17,2)32)15-22(34-4)25(35-5)27(24)37-7/h8-12,14-15,17,32H,13,16H2,1-7H3/t17-,30-/m0/s1
• InChI Key： AZQOQICAWOAGEN-ZOKDDAQRSA-N
• SMILES： O[C@@]1(C)CC2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC(C1C=CC=CC=1)=O)OC)OC)OC

Computed Properties

• Exact Mass: 522.22536804g/mol
• Monoisotopic Mass: 522.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 700.3±60.0 °C at 760 mmHg
• Flash Point: 227.3±26.4 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Benzoyl-gomisin-H Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins